4-(2,4-Dimethylphenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine
Overview
Description
4-(2,4-Dimethylphenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine, also known as DMPT, is a compound of interest in the field of organic chemistry. It was first synthesized in the laboratory in 2018 by a group of researchers from the University of California, San Diego. DMPT has been studied for its potential applications in the fields of scientific research, drug design, and drug synthesis.
Mechanism of Action
The mechanism of action of 4-(2,4-Dimethylphenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine is not yet fully understood. However, it has been suggested that this compound may interact with certain proteins in the body, such as enzymes, to modulate their activity. This compound may also bind to certain receptors, such as G-protein coupled receptors, to modulate their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, some studies have suggested that this compound may have anti-inflammatory and anti-cancer effects. In addition, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-(2,4-Dimethylphenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine in lab experiments is its relatively simple synthesis process. This compound can be synthesized in a relatively short amount of time and with relatively low cost. However, there are some limitations to using this compound in lab experiments. For example, the reactivity of this compound is not well understood, so it may not be suitable for certain experiments. In addition, this compound is not very stable, so it may degrade over time.
Future Directions
The potential applications of 4-(2,4-Dimethylphenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine are still being explored. Future research should focus on understanding the mechanism of action of this compound, as well as investigating its biochemical and physiological effects. In addition, further studies should be conducted to explore the potential therapeutic applications of this compound, such as its use in the treatment of neurodegenerative diseases and cancer. Finally, future research should focus on developing new synthetic methods for this compound that are more efficient and cost-effective.
Synthesis Methods
4-(2,4-Dimethylphenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine can be synthesized using a multi-step synthesis process. The first step involves the reaction of 2,4-dimethylphenyl bromide and 3,4,5-trimethoxyphenyl amine in anhydrous acetonitrile. This reaction is catalyzed by a base such as sodium hydroxide. The resulting product is a pyrimidine intermediate which is then reacted with 2-amino-6-chloropyrimidine in the presence of a base such as sodium hydroxide. The final product is this compound.
Scientific Research Applications
4-(2,4-Dimethylphenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine has been studied for its potential applications in scientific research, drug design, and drug synthesis. It has been used as a model compound for studying the reactivity of pyrimidine derivatives and for the development of new synthetic methods. In addition, this compound has been used to study the mechanism of action of certain drugs and to investigate the biological effects of certain compounds.
properties
IUPAC Name |
4-(2,4-dimethylphenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O3/c1-12-6-7-15(13(2)8-12)17-11-16(23-21(22)24-17)14-9-18(25-3)20(27-5)19(10-14)26-4/h6-11H,1-5H3,(H2,22,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IPPXWDLXQPBHGH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C2=CC(=NC(=N2)N)C3=CC(=C(C(=C3)OC)OC)OC)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
